Cimigenoside
Cimigenoside
Brand Name:
Vulcanchem
CAS No.:
27994-11-2
VCID:
VC0190805
InChI:
InChI=1S/C35H56O9/c1-17-14-19-26(30(4,5)40)44-35(43-19)25(17)31(6)12-13-34-16-33(34)11-10-22(42-27-24(38)23(37)18(36)15-41-27)29(2,3)20(33)8-9-21(34)32(31,7)28(35)39/h17-28,36-40H,8-16H2,1-7H3/t17-,18-,19-,20+,21+,22+,23+,24-,25-,26+,27+,28-,31-,32-,33-,34+,35+/m1/s1
SMILES:
CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CCC6C4(C3O)C)(C)C)OC8C(C(C(CO8)O)O)O)C)O2)C(C)(C)O
Molecular Formula:
C35H56O9
Molecular Weight:
620.8 g/mol
Cimigenoside
CAS No.: 27994-11-2
VCID: VC0190805
Molecular Formula: C35H56O9
Molecular Weight: 620.8 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 27994-11-2 |
|---|---|
| Product Name | Cimigenoside |
| Molecular Formula | C35H56O9 |
| Molecular Weight | 620.8 g/mol |
| IUPAC Name | (2S,3R,4S,5R)-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C35H56O9/c1-17-14-19-26(30(4,5)40)44-35(43-19)25(17)31(6)12-13-34-16-33(34)11-10-22(42-27-24(38)23(37)18(36)15-41-27)29(2,3)20(33)8-9-21(34)32(31,7)28(35)39/h17-28,36-40H,8-16H2,1-7H3/t17-,18-,19-,20+,21+,22+,23+,24-,25-,26+,27+,28-,31-,32-,33-,34+,35+/m1/s1 |
| Standard InChIKey | BTPYUWOBZFGKAI-XYGBCAHESA-N |
| SMILES | CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CCC6C4(C3O)C)(C)C)OC8C(C(C(CO8)O)O)O)C)O2)C(C)(C)O |
| Canonical SMILES | CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CCC6C4(C3O)C)(C)C)OC8C(C(C(CO8)O)O)O)C)O2)C(C)(C)O |
| Synonyms | cimigenol 3-O-beta-D-xylopyranoside cimigenol 3-O-xylopyranoside cimigenol xyloside cimigenol-3-O-beta-D-xylopyranoside |
| PubChem Compound | 16088242 |
| Last Modified | Apr 15 2024 |
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